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Compound of Interest

Compound Name: Hypoxanthine-13C2,15N

Cat. No.: B589819

This guide provides essential safety and logistical information for the proper disposal of
Hypoxanthine-13C2,15N, a non-radioactive, stable isotope-labeled compound. The
procedures outlined are designed for researchers, scientists, and drug development
professionals to ensure safe handling and regulatory compliance.

Key Safety Considerations

Hypoxanthine-13C2,15N is labeled with the stable isotopes 3C and °N. These isotopes are
not radioactive. Therefore, the disposal procedures are dictated by the chemical properties of
the parent compound, hypoxanthine, rather than radiological concerns.[1][2][3]

Safety Data Sheets (SDS) for unlabeled hypoxanthine present varied hazard classifications.
While some suppliers classify it as non-hazardous, others identify it as a skin, eye, and
respiratory irritant[4]. To ensure the highest safety standard, it is prudent to handle
Hypoxanthine-13C2,15N and its associated waste as a hazardous chemical irritant.

Chemical and Physical Properties

The following table summarizes key quantitative data for Hypoxanthine-13C2,15N.
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Property Value Reference
Analyte Name Hypoxanthine-4,5-13C2-7-15N  [5]
CAS Number 1330265-04-7 [5]
Molecular Formula 13C2C3H45NNsO [5]
Molecular Weight 139.09 g/mol [5]
Purity >95% (HPLC) [5]
Appearance Solid (Neat) [5]
Storage Temperature -20°C [5]

Step-by-Step Disposal Protocol

This protocol provides a direct, procedural guide for the safe disposal of Hypoxanthine-
13C2,15N from a laboratory setting.

Step 1: Personal Protective Equipment (PPE)

Before handling the chemical waste, ensure you are wearing appropriate PPE.
o Gloves: Nitrile or other chemically resistant gloves. Inspect for tears or holes before use.
o Eye Protection: Safety glasses or goggles.

o Lab Coat: A standard laboratory coat to protect from skin contact.

Step 2: Waste Segregation and Collection

Proper segregation is critical to ensure safe disposal.

o Designate a Waste Stream: Designate a specific waste stream for "non-halogenated solid
chemical waste" or as directed by your institution's Environmental Health and Safety (EHS)
department.

» Avoid Mixing: Do not mix Hypoxanthine-13C2,15N waste with incompatible waste streams
such as sharps, biohazards, radioactive waste, or halogenated solvents.[6][7]
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e Collect Contaminated Materials: Collect all materials contaminated with Hypoxanthine-
13C2,15N, including:

o Unused or expired neat compound.

o Contaminated lab supplies (e.g., weigh boats, pipette tips, gloves, bench paper).

Step 3: Container Selection and Labeling

Use a designated hazardous waste container that is compatible with the waste.

e Select a Container: Use a sturdy, leak-proof container with a secure, tight-fitting lid. The
container must be chemically compatible with the solid waste.[6][7]

o Label the Container: Immediately label the container using your institution's official
hazardous waste tag.[6][8] The label must include:

[¢]

The words "Hazardous Waste".[8]
o Full Chemical Name: "Hypoxanthine-13C2,15N". Do not use abbreviations.

o All Components: If it is a mixture, list all constituents, including trace materials and their
approximate percentages.[7][8]

o Hazard Pictograms: Mark the appropriate hazard box. Based on the more stringent SDS,
you should indicate "Irritant” (often represented by the GHS07 exclamation mark
pictogram).[4][8]

o Contact Information: Fill in the name of the Principal Investigator (PI) and the lab contact
information.[8]

Step 4: Waste Accumulation and Storage

Store the waste container safely within the laboratory until it is ready for pickup.

o Keep Container Closed: The waste container must be kept securely closed at all times,
except when adding waste.[6] Do not leave a funnel in the container.[7]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b589819?utm_src=pdf-body
https://www.benchchem.com/product/b589819?utm_src=pdf-body
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://ehs.unl.edu/sites/unl.edu.business-and-finance.university-operations.ehs/files/media/file/s-chem_collection_procedures.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://ehs.weill.cornell.edu/sites/default/files/hazardous_waste_labeling_0.pdf
https://ehs.weill.cornell.edu/sites/default/files/hazardous_waste_labeling_0.pdf
https://www.benchchem.com/product/b589819?utm_src=pdf-body
https://ehs.unl.edu/sites/unl.edu.business-and-finance.university-operations.ehs/files/media/file/s-chem_collection_procedures.pdf
https://ehs.weill.cornell.edu/sites/default/files/hazardous_waste_labeling_0.pdf
https://cdn.caymanchem.com/cdn/msds/22254m.pdf
https://ehs.weill.cornell.edu/sites/default/files/hazardous_waste_labeling_0.pdf
https://ehs.weill.cornell.edu/sites/default/files/hazardous_waste_labeling_0.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://ehs.unl.edu/sites/unl.edu.business-and-finance.university-operations.ehs/files/media/file/s-chem_collection_procedures.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b589819?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Store in a Designated Area: Store the container in a designated satellite accumulation area
within your lab. This area should be away from drains and incompatible materials.[6][9]

e Secondary Containment: It is best practice to keep the waste container within a secondary
containment bin to mitigate any potential leaks or spills.[6]

Step 5: Arranging for Final Disposal

Once the container is full or you are ready to dispose of it, follow your institutional procedures
for waste pickup.

o Do Not Dispose in Regular Trash or Sink: Never dispose of chemical waste in the standard
trash, biohazard bags, or down the drain.[6][9]

» Request Pickup: Contact your institution's EHS department to schedule a waste pickup.
Follow their specific procedures for submitting a pickup request.

e Maintain Records: Keep a record of the waste generated and its disposal date as required by
your institution.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of Hypoxanthine-
13C2,15N.
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Step 1: Preparation
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Caption: Workflow for the safe disposal of Hypoxanthine-13C2,15N.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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